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Compound of Interest

Compound Name: furan-2-sulfonic acid

Cat. No.: B3057607

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of furan-2-sulfonic acid, a versatile
heterocyclic compound of significant interest in chemical research and drug development. This
document detalils its identification, physicochemical properties, synthesis, and analytical
characterization. It is intended for researchers, scientists, and professionals in the
pharmaceutical and chemical industries.

Core Identification and Chemical Properties

Furan-2-sulfonic acid is an organic compound featuring a furan ring substituted at the 2-
position with a sulfonic acid group. The presence of the electron-withdrawing sulfonic acid
group significantly influences the chemical reactivity and stability of the furan ring, making it a
valuable intermediate in organic synthesis.[1]

Table 1: Identifiers for Furan-2-Sulfonic Acid
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Identifier Value Source(s)
CAS Number 82971-11-7 [11[2][3]
IUPAC Name furan-2-sulfonic acid [4]

Molecular Formula

CaH404S

[2](3]

2-Furansulfonic acid, Furan-2-

Synonyms ) ) [3]
sulphonic acid
INChI=1S/C4H404S/c5-

InChl 9(6,7)4-2-1-3-8-4/h1-3H, [4]
(H,5,6,7)
OKSYMZKKVJIYKKJ-

InChliKey [4]

UHFFFAOYSA-N

Canonical SMILES

C1=COC(=C1)S(=0)(=0)0

[4]

Table 2: Physicochemical Properties of Furan-2-Sulfonic Acid

Property Value Source(s)
Molecular Weight 148.14 g/mol [21[4]
Exact Mass 147.98302978 Da [4]

Density (Predicted) 1.559 g/cm3 [3]
Refractive Index (Predicted) 1.535 [3]
Topological Polar Surface Area  75.9 A2 [4]

XLogP3 (Predicted) 0.1 [4]

Synthesis and Purification

The synthesis of furan-2-sulfonic acid requires careful selection of reagents to avoid the
polymerization of the acid-sensitive furan ring.[1] Direct sulfonation with strong acids is often
problematic. A widely adopted and milder approach involves the use of a sulfur trioxide-pyridine
complex.[1]
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Experimental Protocol: Synthesis via Sulfonation with
Sulfur Trioxide-Pyridine Complex

This protocol describes a representative method for the synthesis of furan-2-sulfonic acid
based on literature descriptions.

Materials:

Furan

e Sulfur trioxide-pyridine complex (SOs-py)

e 1,2-Dichloroethane (anhydrous)

e |ce-water bath

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel)

» Magnetic stirrer and heating mantle

Procedure:

e In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
condenser, and a dropping funnel, suspend the sulfur trioxide-pyridine complex (1.0
equivalent) in anhydrous 1,2-dichloroethane.

 To this suspension, add furan (1.0 equivalent) dropwise via the dropping funnel. The addition
should be controlled to manage any exothermic reaction, potentially using an ice-water bath.

 After the addition is complete, heat the reaction mixture to a temperature between 80-100°C.

¢ Maintain stirring at this temperature for several hours. The progress of the reaction should be
monitored using an appropriate technique, such as Thin Layer Chromatography (TLC).

o Upon completion of the reaction, cool the mixture to room temperature. The product, furan-
2-sulfonic acid, may precipitate from the solution.

« Isolate the solid product by filtration.
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e The crude product can be further purified by recrystallization from a suitable solvent.

Diagram of Synthetic Workflow
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Synthetic workflow for furan-2-sulfonic acid.

Analytical Characterization and Spectral Data

While experimental spectra for furan-2-sulfonic acid are not readily available in public
databases, its spectral characteristics can be predicted based on the analysis of closely related
furan derivatives. The strong electron-withdrawing nature of the sulfonic acid group is expected
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to cause a significant downfield shift for the protons and carbons of the furan ring in NMR
spectra.[2]

Table 3: Predicted Spectroscopic Data for Furan-2-Sulfonic Acid

Technique Expected Features

Signals corresponding to the three protons on
1H NMR the furan ring, all expected to be shifted

downfield compared to unsubstituted furan.

Four signals for the furan ring carbons, with the
13C NMR carbon attached to the sulfonic acid group (C2)

being the most deshielded.

A broad O-H stretching band (3000-2500 cm™1),
R Spect S=0 stretching bands (around 1350 and 1150
ectrosco
P i cm™1), and characteristic C-H and C-O

stretching of the furan ring.[2]

The molecular ion peak (M*) would be
M Spect . expected, along with fragmentation patterns
ass Spectrometr
P Y corresponding to the loss of SOs and other

fragments of the furan ring.

Applications in Drug Development and Medicinal
Chemistry

Furan-2-sulfonic acid serves as a valuable scaffold in medicinal chemistry for the
development of new therapeutic agents.[1] Its derivatives, particularly furan-sulfonamides, have
been explored for a range of biological activities.

Key Therapeutic Areas of Investigation:

o Anticancer Agents: Novel furan-sulfonamide derivatives have been synthesized and
evaluated for their anticancer activity against various human cancer cell lines, with some
compounds demonstrating significant cytotoxic effects.[2] Sulfonamides, in general, are
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known to target several key proteins overexpressed in cancer, such as tyrosine kinases and
carbonic anhydrases.

 Anti-inflammatory and Antimicrobial Agents: The furan nucleus is present in numerous
compounds with demonstrated anti-inflammatory and antimicrobial properties.[5][6] Furan
derivatives have been shown to exert regulatory effects on cellular activities by modulating
signaling pathways like MAPK and PPAR-y.[6]

e Carbonic Anhydrase Inhibitors: Furan-2-sulfonamide derivatives have been investigated as
inhibitors of carbonic anhydrase isoforms, with some showing potent inhibitory activity.[1]

Diagram of Furan Derivatives' Role in Modulating Signaling Pathways
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Modulation of signaling pathways by furan derivatives.

Conclusion

Furan-2-sulfonic acid is a key heterocyclic compound with significant potential as a building
block in organic synthesis, particularly for the development of novel pharmaceuticals. Its unique
chemical properties, stemming from the combination of the furan ring and the sulfonic acid
group, allow for the creation of a diverse range of derivatives with promising biological
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activities. Further research into the synthesis, characterization, and application of this
compound and its analogs is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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